1H-Pyrrolo[2,3-b]pyridine-2-propanoic acid, 6-chloro-1-[2-(1,1-dimethylethoxy)-2-oxoethyl]-, ethyl ester

• Molecular Formula: C18H23ClN2O4
• Molecular Weight: 366.8 g/mol
• IUPAC Name: ethyl 3-[6-chloro-1-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]pyrrolo[2,3-b]pyridin-2-yl]propanoate
• InChI: InChI=1S/C18H23ClN2O4/c1-5-24-15(22)9-7-13-10-12-6-8-14(19)20-17(12)21(13)11-16(23)25-18(2,3)4/h6,8,10H,5,7,9,11H2,1-4H3
• InChI Key: YPKYWBKDULKVNN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1=CC2=C(N1CC(=O)OC(C)(C)C)N=C(C=C2)Cl

Description

1H-Pyrrolo[2,3-b]pyridine-2-propanoic acid, 6-chloro-1-[2-(1,1-dimethylethoxy)-2-oxoethyl]-, ethyl ester is a useful research compound. Its molecular formula is C18H23ClN2O4 and its molecular weight is 366.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 0.8 g of 3-(1-tert-butoxycarbonylmethyl-6-chloro-1H-pyrrolo[2,3-b]pyridin-2-yl)-acrylic acid ethyl ester and 80 mg of PtO2 in 60 mL of EtOAc was stirred under a balloon pressure of H2 for 1 h. The mixture was filtered through celite and concentrated to give crude product (0.8 g, white solid).